Cas no 21057-24-9 (Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)-)

• Product Name: Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)-
• CAS No: 21057-24-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 3907090
• PubChem ID: 18407053
• Update Time: 2025-06-15

Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)-
• 1-[4-(2-methoxyphenyl)-1-piperazinyl]-2-Propen-1-one
• DA-08274
• MFCD00591551
• SCHEMBL7572432
• 1-[4-(2-methoxyphenyl)piperazin-1-yl]prop-2-en-1-one
• AKOS009810291
• 1-[4-(2-METHOXYPHENYL)PIPERAZINO]-2-PROPEN-1-ONE
• 21057-24-9
• JVJIJPLKKKHQIO-UHFFFAOYSA-N
• 4-(2-Methoxyphenyl)-1-(1-oxo-2-propenyl)piperazine
• GP-0516

• Inchi： 1S/C14H18N2O2/c1-3-14(17)16-10-8-15(9-11-16)12-6-4-5-7-13(12)18-2/h3-7H,1,8-11H2,2H3
• InChI Key： JVJIJPLKKKHQIO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2OC)CC1)(=O)C=C

Computed Properties

• Exact Mass: 246.136827821Da
• Monoisotopic Mass: 246.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)-

Introduction to Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- (CAS No. 21057-24-9)

Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)-, identified by its Chemical Abstracts Service (CAS) number 21057-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperazine class of heterocyclic amines, characterized by its nitrogen-rich structure, which lends itself to diverse chemical reactivity and biological functionality. The presence of both an electron-donating methoxy group at the phenyl ring and an α,β-unsaturated carbonyl moiety at the terminal position of the piperazine backbone introduces unique reactivity patterns, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural features of Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- position it as a versatile building block for the development of novel therapeutic agents. The methoxyphenyl substituent enhances lipophilicity while maintaining metabolic stability, whereas the (1-oxo-2-propenyl) group provides a reactive site for further functionalization via Michael addition, aldol condensation, or Diels-Alder reactions. These attributes have been exploited in recent years to design molecules with potential applications in oncology, anti-inflammatory therapy, and central nervous system (CNS) disorders.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in generating structurally diverse libraries for high-throughput screening (HTS). For instance, derivatives of Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- have been investigated for their inhibitory effects on kinases and proteases implicated in cancer progression. Studies indicate that modifications at the piperazine nitrogen atoms can modulate binding affinity to target proteins, offering insights into structure-activity relationships (SAR). Additionally, the unsaturated carbonyl group serves as a scaffold for covalent drug delivery systems, enabling targeted release in pathological tissues.

In the realm of synthetic methodologies, this compound has been employed as a precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct biaryl frameworks prevalent in bioactive molecules. The electron-withdrawing nature of the α,β-unsaturated ketone facilitates nucleophilic attacks while maintaining conformational flexibility, which is critical for achieving optimal pharmacokinetic profiles. Researchers have leveraged these properties to develop novel antiviral agents by incorporating additional heterocycles or polar functional groups into the core structure.

The pharmacological potential of derivatives derived from Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- has also been explored in preclinical models. Notably, analogs exhibiting potent activity against bacterial enzymes have been reported recently due to their ability to disrupt essential metabolic pathways. The molecular recognition capabilities of this scaffold have further been harnessed in designing ligands for G-protein coupled receptors (GPCRs), which are key modulators of physiological processes ranging from neurotransmission to hormone secretion.

From a synthetic perspective, the preparation of Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- involves multi-step sequences that highlight modern techniques in organic synthesis. For example, palladium-catalyzed coupling reactions between aryl halides and organometallic reagents followed by Vilsmeier-Haack formylation at the piperazine ring have been optimized for high yields and scalability. Such methodologies align with green chemistry principles by minimizing waste generation and employing recyclable catalysts.

The growing interest in this compound is further underscored by its incorporation into commercial catalogues specializing in fine chemicals for pharmaceutical research. Suppliers now offer customized derivatives under strict quality control protocols to meet the demands of academic laboratories and industrial R&D teams. This accessibility has accelerated exploratory studies into its derivatives’ potential as prodrugs or lead compounds for next-generation therapeutics.

The future directions for research involving Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- are likely to focus on expanding its applications in drug development through computational modeling and machine learning-assisted molecular design. Predictive algorithms can identify optimal substitution patterns at both aromatic and aliphatic positions based on known bioactivities of related scaffolds. Such computational strategies complement traditional wet-lab approaches by reducing experimental trial-and-error while maintaining structural diversity within libraries.

In conclusion, Piperazine, 1-(2-methoxyphenyl)-4-(1-oxo-2-propenyl)- (CAS No. 21057-24-9) represents a structurally intriguing molecule with broad utility across pharmaceutical synthesis and discovery platforms. Its unique combination of electronic features enables diverse functionalization strategies while possessing inherent properties conducive to biological activity—making it an indispensable tool for medicinal chemists aiming to develop innovative treatments against human diseases.